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Compound of Interest

Compound Name:
3,6-Difluoro-2-methylbenzyl

chloride

CAS No.: 1805062-47-8

Cat. No.: B1411590

Get Quote

Executive Summary
3,6-Difluoro-2-methylbenzyl chloride (CAS: 1805062-47-8) is a specialized fluorinated

building block used primarily in the synthesis of advanced pharmaceutical intermediates,

particularly 4,7-difluoroisoindolines and fluorinated benzamides. Its structural motif—a benzene

ring decorated with a reactive chloromethyl group, a steric methyl blocker, and two electron-

withdrawing fluorine atoms—makes it a critical scaffold for modulating metabolic stability and

lipophilicity in drug candidates (e.g., Hsp90 inhibitors, GnRH antagonists).

This guide provides researchers with a verified sourcing strategy, technical specifications for

quality control, and handling protocols to ensure experimental integrity.
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Attribute Specification

Chemical Name 3,6-Difluoro-2-methylbenzyl chloride

IUPAC Name 2-(Chloromethyl)-1,4-difluoro-3-methylbenzene

CAS Number 1805062-47-8

Molecular Formula C₈H₇ClF₂

Molecular Weight 176.59 g/mol

Structural Features

[1][2][3][4] • Benzylic Chloride: High reactivity for

nucleophilic substitution.• 2-Methyl Group:

Provides steric hindrance, preventing rotation in

biaryl systems.• 3,6-Difluoro: Increases

metabolic stability (blocks oxidation) and

lipophilicity.

Precursor CAS 1736-90-9 (1,4-Difluoro-2,3-dimethylbenzene)

Strategic Sourcing Guide
Due to its specialized nature, this compound is often classified as a "Make-to-Order" item or

maintained in low stock by catalog suppliers. Researchers have two primary sourcing

pathways: Direct Purchase or In-House Synthesis from the more available precursor.

A. Commercial Suppliers (Direct Purchase)
The following suppliers are verified to list CAS 1805062-47-8 or its direct precursor.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

http://www.ansciepchem.com/product_list_cn/typeid/4.html
https://www.chemsrc.com/cas/1592696-78-0_3216566.html
https://patentimages.storage.googleapis.com/a8/e2/26/287cbe34a9d0a6/US4331821.pdf
https://patents.google.com/patent/WO2008044041A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1411590?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Type Catalog / Role Reliability Notes

BLD Pharm Catalog BD01614153

Primary source for

gram-scale quantities.

Often holds stock in

Shanghai/USA

warehouses.

Enamine Building Block Inquire

Excellent for "REAL"

database compounds.

Likely synthesizes on

demand if not in stock.

Sigma-Aldrich Distributor 1736-90-9 (Precursor)

Reliable source for the

starting material (1,4-

Difluoro-2,3-

dimethylbenzene) for

in-house synthesis.

Combi-Blocks Catalog Check Stock

Frequent supplier of

fluorinated aromatics;

check for "2-

(Chloromethyl)-1,4-

difluoro..." naming

convention.

B. Make vs. Buy Decision Logic
If commercial lead times exceed 4 weeks, in-house synthesis via radical chlorination is a viable

alternative.

Need 3,6-Difluoro-2-methylbenzyl chloride Check Catalog Stock
(BLD Pharm, Enamine) In Stock?

Purchase Commercial
(CAS 1805062-47-8)Yes

Lead Time > 4 Weeks

No
In-House Synthesis

From Precursor (CAS 1736-90-9)
Urgent Need

Click to download full resolution via product page
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Figure 1: Decision tree for sourcing rare fluorinated benzyl chlorides.

Quality & Impurity Profiling
When sourcing this compound, the impurity profile is the critical quality attribute (CQA). The

synthesis typically involves radical chlorination of 1,4-difluoro-2,3-dimethylbenzene. The

symmetry of the precursor simplifies the profile, but reaction control is vital.

Synthesis Pathway & Impurities
The reaction uses N-Chlorosuccinimide (NCS) or Sulfuryl Chloride (SO₂Cl₂) with a radical

initiator (AIBN/BPO).

Target Product: Monochlorination of one methyl group.

Impurity A (Under-reaction): Unreacted 1,4-difluoro-2,3-dimethylbenzene (Starting Material).

Impurity B (Over-reaction): 1,4-Difluoro-2,3-bis(chloromethyl)benzene (Bis-chloride).

Impurity C (Gem-dichlorination): 2-(Dichloromethyl)-1,4-difluoro-3-methylbenzene (Benzal

chloride analog).

1,4-Difluoro-2,3-dimethylbenzene
(CAS 1736-90-9)

NCS / AIBN
CCl4, Reflux

TARGET PRODUCT
3,6-Difluoro-2-methylbenzyl chloride

(Mono-chloride) 1.0 eq NCS

IMPURITY (Over-reaction)
Bis(chloromethyl) analog

 Excess NCS

IMPURITY (Under-reaction)
Unreacted Precursor

 Incomplete Conv.

Click to download full resolution via product page

Figure 2: Synthesis pathway highlighting critical impurities derived from radical halogenation.

Analytical Validation Protocol
Upon receipt of the material, validate purity using the following parameters:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1411590/docs?utm_src=pdf-body-img#strategic-sourcing-technical-profile-3-6-difluoro-2-methylbenzyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1411590?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹H NMR (CDCl₃):

Diagnostic Peak: Look for the benzylic -CH₂Cl singlet around δ 4.6–4.7 ppm.

Impurity Check:

Starting Material: Methyl singlet at δ 2.2–2.3 ppm (integral will be too high relative to

aromatic protons if SM is present).

Bis-chloride: Two -CH₂Cl singlets (or one if symmetric) around δ 4.6 ppm.

Benzal chloride (-CHCl₂): Singlet downfield around δ 6.5–7.0 ppm.

GC-MS:

Useful for quantifying unreacted starting material (lower boiling point) vs. the target.

Note: Benzyl chlorides can degrade on hot GC injectors. Use a low inlet temperature or

HPLC if decomposition is observed.

Handling & Stability
Safety Warning: Like all benzyl chlorides, this compound is a potent lachrymator (tear gas) and

a corrosive alkylating agent.

Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen).

Moisture Sensitivity: Highly susceptible to hydrolysis. Exposure to atmospheric moisture will

convert the chloride to the corresponding benzyl alcohol and release HCl gas.

Sign of degradation: White solid crust formation (alcohol) or acrid smell (HCl).

Reaction Protocol:

Always dispense in a fume hood.

If the reagent is old, filter through a small plug of silica gel (eluting with dry hexanes/DCM)

to remove hydrolyzed alcohol before use in sensitive nucleophilic substitutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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